Cas no 606132-13-2 (Pyrazinecarboxamide, N-[2-fluoro-5-(trifluoromethyl)phenyl]- (9CI))
606132-13-2 structure
Product Name:Pyrazinecarboxamide, N-[2-fluoro-5-(trifluoromethyl)phenyl]- (9CI)
CAS No:606132-13-2
MF:C12H7F4N3O
MW:285.19709610939
CID:953112
PubChem ID:1459725
Update Time:2025-04-19
Pyrazinecarboxamide, N-[2-fluoro-5-(trifluoromethyl)phenyl]- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Pyrazinecarboxamide, N-[2-fluoro-5-(trifluoromethyl)phenyl]- (9CI)
- N-[2-Fluoro-5-(trifluoromethyl)phenyl]-2-pyrazinecarboxamide
- SR-01000329584-1
- N-(2-Fluoro-5-(trifluoromethyl)phenyl)pyrazine-2-carboxamide
- SR-01000329584
- 606132-13-2
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- Inchi: 1S/C12H7F4N3O/c13-8-2-1-7(12(14,15)16)5-9(8)19-11(20)10-6-17-3-4-18-10/h1-6H,(H,19,20)
- InChI Key: ISXDYNXDDJZWOI-UHFFFAOYSA-N
- SMILES: FC1C=CC(C(F)(F)F)=CC=1NC(C1C=NC=CN=1)=O
Computed Properties
- Exact Mass: 285.05252450g/mol
- Monoisotopic Mass: 285.05252450g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 350
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 54.9Ų
Pyrazinecarboxamide, N-[2-fluoro-5-(trifluoromethyl)phenyl]- (9CI) Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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